Cas no 855222-19-4 (4-Hydroxy-2-(4-methoxyphenyl)butanenitrile)

• Product Name: 4-Hydroxy-2-(4-methoxyphenyl)butanenitrile
• CAS No: 855222-19-4
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 717362
• PubChem ID: 53416351
• Update Time: 2024-10-26

4-Hydroxy-2-(4-methoxyphenyl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-(4-methoxyphenyl)butanenitrile
• 4-HYDROXY-2-(4-METHOXY-PHENYL)-BUTYRONITRILE
• Butyronitrile,g-hydroxy-a-(p-methoxyphenyl)- (4CI)
• 2-(4-methoxyphenyl)-4-oxidanyl-butanenitrile
• 855222-19-4
• SB84060
• AKOS006331227
• A841349
• DTXSID40697155

• MDL： MFCD09261344
• Inchi： 1S/C11H13NO2/c1-14-11-4-2-9(3-5-11)10(8-12)6-7-13/h2-5,10,13H,6-7H2,1H3
• InChI Key： WXFNCKHGVOJPLP-UHFFFAOYSA-N
• SMILES： C(#N)C(C1=CC=C(OC)C=C1)CCO

Computed Properties

• Exact Mass: 191.09500
• Monoisotopic Mass: 191.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.118
• Boiling Point: 369.3°C at 760 mmHg
• Flash Point: 177.1°C
• Refractive Index: 1.534
• PSA: 53.25000
• LogP: 1.68478
• pka: 14.59±0.10(Predicted)

4-Hydroxy-2-(4-methoxyphenyl)butanenitrile Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles